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Compound of Interest

Compound Name: Methyl 6-chloro-3-methylpicolinate

Cat. No.: B1390959 Get Quote

An authoritative guide to the proper handling and disposal of Methyl 6-chloro-3-
methylpicolinate, developed for laboratory professionals. This document provides

comprehensive, step-by-step procedures to ensure safety, environmental protection, and

regulatory compliance.

Hazard Profile and Waste Characterization
Methyl 6-chloro-3-methylpicolinate (CAS No. 878207-92-2) must be managed as a

hazardous waste due to its chemical structure and associated risks.[1][2] As a chlorinated

heterocyclic compound, it presents specific health and environmental hazards. While a

dedicated Safety Data Sheet (SDS) for this specific compound is not widely available, data

from close structural analogs, such as Methyl 6-chloropicolinate, indicate a consistent hazard

profile.[3]

The primary hazards include serious eye irritation, skin irritation, and potential for respiratory

irritation.[3][4][5] Ingestion may also be harmful.[6] The chlorinated pyridine structure

necessitates careful disposal to prevent the release of persistent organic pollutants into the

environment.

Causality of Hazard: The chlorine atom on the pyridine ring significantly influences the

molecule's reactivity and toxicity. Upon improper disposal, such as uncontrolled incineration,

halogenated organic compounds can form highly toxic and persistent byproducts like dioxins

and furans.[7] Therefore, managing this compound as a regulated hazardous waste from the

point of generation is a critical safety and environmental imperative.
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Data Summary: Hazard & Handling Profile

Parameter Value / Guideline
Significance for Disposal
& Handling

Chemical Name
Methyl 6-chloro-3-

methylpicolinate

Ensures accurate identification

and labeling.

CAS Number 878207-92-2
Universal identifier for tracking

and regulatory reporting.[1][2]

Molecular Formula C₈H₈ClNO₂
Confirms chemical

composition.

Anticipated Hazards

Skin Irritant, Serious Eye

Irritant, Potential Respiratory

Irritant, Harmful if Swallowed.

[3][4][6]

Dictates the need for stringent

Personal Protective Equipment

(PPE) and careful handling to

prevent exposure.

Required PPE

Nitrile gloves, safety glasses

with side-shields or goggles,

lab coat. Use in a chemical

fume hood.[4][5][8]

Minimizes risk of dermal,

ocular, and respiratory

exposure during handling and

waste packaging.

Incompatible Materials
Strong oxidizing agents, strong

acids, strong bases.[8]

Requires segregation from

these materials in both storage

and waste streams to prevent

dangerous reactions.

Regulatory Framework

US EPA Resource

Conservation and Recovery

Act (RCRA).[9]

Governs the "cradle-to-grave"

management of the chemical

as hazardous waste.

Probable RCRA Code

Managed as Halogenated

Organic Waste. Final code

determined by institutional

EHS based on characteristics

(e.g., D038 for Pyridine

toxicity).[10]

Ensures waste is routed to the

correct, licensed disposal

facility. Pyridine derivatives are

of particular concern.
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On-Site Waste Management: A Step-by-Step
Protocol
Proper disposal begins in the laboratory at the point of waste generation. The following protocol

ensures that Methyl 6-chloro-3-methylpicolinate waste is collected, segregated, and stored

safely and in compliance with regulations.

Objective: To safely collect and contain all waste streams containing Methyl 6-chloro-3-
methylpicolinate, preventing chemical reactions, environmental release, and personnel

exposure.

Methodology:

Designate a Waste Stream: Classify all waste containing this compound as "Halogenated

Organic Waste." This is the most critical segregation step. Never mix halogenated waste with

non-halogenated waste.[11][12] The reason for this strict segregation is that disposal

methods differ significantly; halogenated waste requires high-temperature incineration with

specialized scrubbers to neutralize the resulting acidic gases (like HCl).[7]

Select an Appropriate Waste Container:

Use a container made of a material chemically compatible with chlorinated organic

compounds, such as a high-density polyethylene (HDPE) carboy or a glass bottle.

The container must have a screw-top, leak-proof cap.[11]

Ensure the container is clean and dry before the first addition of waste.

Properly Label the Waste Container:

Before adding any waste, affix a "Hazardous Waste" label from your institution's

Environmental Health & Safety (EHS) department.

Clearly write the full chemical name: "Waste Methyl 6-chloro-3-methylpicolinate." Do

not use abbreviations or chemical formulas.[11]
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If mixed with solvents (e.g., dichloromethane, ethyl acetate), list all components and their

approximate percentages.

Keep the label clean and legible.

Waste Accumulation:

Collect all materials contaminated with the compound, including:

Unused or expired reagent.

Solutions from reactions or workups.

Solvent rinses of reaction flasks (the first rinse of a container must always be collected

as hazardous waste).

Contaminated solids like silica gel or filter paper. Collect solids in a separate, clearly

labeled solid waste container ("Solid Halogenated Organic Waste").

Always keep the waste container closed except when actively adding waste.[11] This

minimizes the release of volatile organic compounds (VOCs) into the laboratory

atmosphere.

Store the waste container in a designated Satellite Accumulation Area (SAA), which is at

or near the point of generation and under the control of the laboratory personnel.

The SAA must include secondary containment (e.g., a chemical-resistant tray or tub) to

contain any potential leaks or spills.

Requesting Disposal:

Do not overfill the container; fill to a maximum of 90% capacity to allow for vapor

expansion.

Once the container is full, or if the project is complete, seal it tightly.

Arrange for pickup through your institution's EHS department or licensed hazardous waste

contractor. Follow their specific procedures for scheduling a collection.
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Disposal Workflow and Logic
The entire disposal process follows a regulated, logical path from the lab bench to final

destruction. This workflow ensures that the hazardous material is handled safely at every

stage.
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Laboratory Operations

Institutional EHS / Contractor

Final Disposal

Waste Generation
(e.g., reaction residue, spills,

contaminated labware)

Step 1: Characterize Waste
(Identify as Halogenated Organic)

Is waste generated?

Step 2: Segregate
(Keep separate from non-halogenated

and incompatible waste)

Step 3: Containerize & Label
(Use compatible, sealed container

with Hazardous Waste label)

Step 4: Store in SAA
(In secondary containment,

max 12 months)

EHS Pickup
(Scheduled collection from lab)

Container full or
project complete

Transport to Central Facility
(Licensed personnel & vehicle)

Final Disposal Method
(High-Temperature Incineration

with flue gas scrubbing)

Click to download full resolution via product page

Caption: Disposal workflow for Methyl 6-chloro-3-methylpicolinate.
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Emergency Procedures: Spills and Exposures
In Case of Skin or Eye Contact:

Skin: Immediately flush the affected area with copious amounts of water for at least 15

minutes. Remove contaminated clothing.[5]

Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate medical attention.[5][8]

In Case of a Spill:

Alert personnel in the immediate area and evacuate if necessary.

If the spill is small and you are trained to handle it, wear appropriate PPE (lab coat, gloves,

eye protection).

Contain the spill with an inert absorbent material like vermiculite, sand, or a commercial

sorbent pad. Do not use combustible materials like paper towels to absorb large quantities of

solvent-based waste.

Sweep or scoop the absorbed material into a designated hazardous waste container.

Clean the spill area with soap and water.

Report all spills to your laboratory supervisor and institutional EHS department.

By adhering to these procedures, researchers can ensure the safe handling and compliant

disposal of Methyl 6-chloro-3-methylpicolinate, protecting themselves, their colleagues, and

the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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